Cas no 2192745-45-0 (2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[(oxan-4-yl)(thiophen-2-yl)methyl]acetamide)

• Product Name: 2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[(oxan-4-yl)(thiophen-2-yl)methyl]acetamide
• CAS No: 2192745-45-0
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 5338359
• Update Time: 2025-06-30

2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[(oxan-4-yl)(thiophen-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methyl-6-oxopyrimidin-1(6H)-yl)-N-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)acetamide
• 2-(4-methyl-6-oxopyrimidin-1-yl)-N-[oxan-4-yl(thiophen-2-yl)methyl]acetamide
• 2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[(oxan-4-yl)(thiophen-2-yl)methyl]acetamide

• Inchi： 1S/C17H21N3O3S/c1-12-9-16(22)20(11-18-12)10-15(21)19-17(14-3-2-8-24-14)13-4-6-23-7-5-13/h2-3,8-9,11,13,17H,4-7,10H2,1H3,(H,19,21)
• InChI Key： YRMAYSGGROAHKT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1CCOCC1)NC(CN1C=NC(C)=CC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 543
• XLogP3: 1
• Topological Polar Surface Area: 99.2

Additional information on 2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[(oxan-4-yl)(thiophen-2-yl)methyl]acetamide

Research Brief on 2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[(oxan-4-yl)(thiophen-2-yl)methyl]acetamide (CAS: 2192745-45-0)

Recent studies on the compound 2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[(oxan-4-yl)(thiophen-2-yl)methyl]acetamide (CAS: 2192745-45-0) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrimidinone and thiophene moieties, has been the subject of extensive research due to its promising pharmacological properties. The integration of these structural features suggests a targeted approach in drug design, particularly in modulating specific biological pathways.

The primary focus of current research has been on elucidating the compound's mechanism of action and its efficacy in preclinical models. Recent findings indicate that 2192745-45-0 exhibits significant inhibitory activity against certain kinase enzymes, which are often implicated in proliferative diseases such as cancer. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the pyrimidinone and thiophene components influence binding affinity and selectivity, providing a roadmap for future optimization.

In addition to its kinase inhibitory properties, 2192745-45-0 has shown potential in addressing inflammatory and metabolic disorders. Preliminary in vitro and in vivo studies suggest that the compound can modulate key inflammatory cytokines and metabolic enzymes, making it a candidate for multifunctional therapeutic applications. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to visualize the compound's interactions with target proteins, offering insights into its high specificity and low off-target effects.

The synthesis and scalability of 2192745-45-0 have also been areas of active investigation. Recent advancements in synthetic chemistry have enabled more efficient production routes, reducing costs and improving yield. These developments are critical for transitioning the compound from the laboratory to clinical trials, where its safety and efficacy can be further evaluated. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated progress in this regard, underscoring the compound's commercial and therapeutic potential.

Despite these promising findings, challenges remain in the development of 2192745-45-0. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Researchers are exploring various formulation strategies, including prodrug approaches and nanoparticle delivery systems, to enhance the compound's pharmacokinetic profile. Additionally, ongoing studies aim to identify biomarkers that can predict patient response, enabling personalized medicine applications.

In conclusion, 2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)-N-[(oxan-4-yl)(thiophen-2-yl)methyl]acetamide represents a compelling case study in modern drug discovery. Its multifaceted pharmacological activities, combined with advances in synthetic and structural biology, position it as a promising candidate for further development. Continued research and collaboration will be essential to fully realize its therapeutic potential and address the remaining hurdles in its path to clinical application.